Cas no 1808767-21-6 (1-[4-(6-Bromo-3-fluoropyridine-2-carbonyl)-1,4-diazepan-1-yl]ethan-1-one)

1-[4-(6-Bromo-3-fluoropyridine-2-carbonyl)-1,4-diazepan-1-yl]ethan-1-one is a heterocyclic compound featuring a pyridine core substituted with bromo and fluoro groups, coupled with a diazepane moiety through a carbonyl linkage. The presence of both bromine and fluorine atoms enhances its reactivity and potential as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The diazepane ring contributes to its conformational flexibility, facilitating interactions with biological targets. This compound is valued for its structural complexity and functional group diversity, making it suitable for further derivatization in drug discovery and development. Its well-defined molecular architecture ensures precise reactivity, supporting its use in the synthesis of bioactive molecules.
1-[4-(6-Bromo-3-fluoropyridine-2-carbonyl)-1,4-diazepan-1-yl]ethan-1-one structure
1808767-21-6 structure
Product Name:1-[4-(6-Bromo-3-fluoropyridine-2-carbonyl)-1,4-diazepan-1-yl]ethan-1-one
CAS No:1808767-21-6
MF:C13H15BrFN3O2
MW:344.179505586624
CID:6451473
PubChem ID:100617066
Update Time:2025-07-02

1-[4-(6-Bromo-3-fluoropyridine-2-carbonyl)-1,4-diazepan-1-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • AKOS033681213
    • Z1941258991
    • 1808767-21-6
    • EN300-26597594
    • 1-[4-(6-bromo-3-fluoropyridine-2-carbonyl)-1,4-diazepan-1-yl]ethan-1-one
    • 1-[4-(6-bromo-3-fluoropyridine-2-carbonyl)-1,4-diazepan-1-yl]ethanone
    • 1-[4-(6-Bromo-3-fluoropyridine-2-carbonyl)-1,4-diazepan-1-yl]ethan-1-one
    • Inchi： 1S/C13H15BrFN3O2/c1-9(19)17-5-2-6-18(8-7-17)13(20)12-10(15)3-4-11(14)16-12/h3-4H,2,5-8H2,1H3
    • InChI Key： GERJCZWICQRMME-UHFFFAOYSA-N
    • SMILES： BrC1=CC=C(C(C(N2CCN(C(C)=O)CCC2)=O)=N1)F

Computed Properties

  • Exact Mass: 343.03317g/mol
  • Monoisotopic Mass: 343.03317g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 53.5Ų

1-[4-(6-Bromo-3-fluoropyridine-2-carbonyl)-1,4-diazepan-1-yl]ethan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26597594-0.05g
1-[4-(6-bromo-3-fluoropyridine-2-carbonyl)-1,4-diazepan-1-yl]ethan-1-one
 1808767-21-6 95.0%
0.05g
 $212.0 2025-03-20

1-[4-(6-Bromo-3-fluoropyridine-2-carbonyl)-1,4-diazepan-1-yl]ethan-1-one Related Literature

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